![molecular formula C18H21FN4O B2973122 N-(4,6-dimethyl-2-(pyrrolidin-1-yl)pyrimidin-5-yl)-2-(4-fluorophenyl)acetamide CAS No. 1797650-61-3](/img/structure/B2973122.png)
N-(4,6-dimethyl-2-(pyrrolidin-1-yl)pyrimidin-5-yl)-2-(4-fluorophenyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(4,6-dimethyl-2-(pyrrolidin-1-yl)pyrimidin-5-yl)-2-(4-fluorophenyl)acetamide, also known as DMFP, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. DMFP is a pyrimidine derivative that has been synthesized through a multi-step process, and its unique structure has led to its investigation in various scientific research studies.
Scientific Research Applications
Synthesis and Characterization
Researchers have developed methods for the synthesis and characterization of compounds closely related to N-(4,6-dimethyl-2-(pyrrolidin-1-yl)pyrimidin-5-yl)-2-(4-fluorophenyl)acetamide, demonstrating the chemical versatility and foundational work necessary for further application-specific modifications. For instance, a study focused on the synthesis of novel pyrazolo[1,5-a]pyrimidines, showcasing their potential as translocator protein 18 kDa (TSPO) ligands, which are recognized as biomarkers of neuroinflammatory processes. These compounds have shown subnanomolar affinity for TSPO, comparable to known ligands, and two were successfully radiolabeled with fluorine-18 for in vivo PET imaging of neuroinflammation (Damont et al., 2015).
Antibacterial and Antifungal Applications
A variety of synthesized compounds related to the chemical structure have been evaluated for their antibacterial and antifungal activities. For instance, certain derivatives have shown promising results against bacterial and fungal strains, highlighting their potential as antimicrobial agents. This application is significant for developing new treatments against resistant strains of bacteria and fungi (Nunna et al., 2014).
Anticonvulsant Agents
Research has also delved into the anticonvulsant properties of related compounds, synthesizing new derivatives as potential anticonvulsant agents. Through molecular docking studies, these compounds have been evaluated for their affinity towards specific biotargets associated with convulsive disorders, suggesting a basis for further pharmacological evaluation (Severina et al., 2020).
Material Science Applications
In the realm of material science, related compounds have been utilized in the synthesis of novel polyimides, which are known for their excellent thermal stability, mechanical strength, and chemical resistance. These materials find applications in various high-performance areas, including electronics, aerospace, and coatings, where their inherent properties can be significantly advantageous (Yan et al., 2011).
properties
IUPAC Name |
N-(4,6-dimethyl-2-pyrrolidin-1-ylpyrimidin-5-yl)-2-(4-fluorophenyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H21FN4O/c1-12-17(13(2)21-18(20-12)23-9-3-4-10-23)22-16(24)11-14-5-7-15(19)8-6-14/h5-8H,3-4,9-11H2,1-2H3,(H,22,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KFDZCMQSUMFESN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=NC(=N1)N2CCCC2)C)NC(=O)CC3=CC=C(C=C3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H21FN4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
328.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.